Cas no 2229580-23-6 (2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229580-23-6
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6296221
• PubChem ID: 165827028
• Update Time: 2025-10-21

2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid
• EN300-1906872
• 2229580-23-6
• 2-[1-(5-bromopyridin-3-yl)cyclopropyl]-2-hydroxyacetic acid

• Inchi： 1S/C10H10BrNO3/c11-7-3-6(4-12-5-7)10(1-2-10)8(13)9(14)15/h3-5,8,13H,1-2H2,(H,14,15)
• InChI Key： RRSCNMBVEPGOAQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229580-23-6)

2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229580-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives characterized by its cyclopropyl and bromopyridine moieties, which contribute to its unique chemical properties and potential biological activities. The presence of a hydroxyacetic acid functional group further enhances its versatility, making it a valuable scaffold for drug discovery and development.

The structural features of 2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid position it as a promising candidate for further exploration in medicinal chemistry. The bromopyridine ring is particularly noteworthy, as it serves as a common pharmacophore in many bioactive molecules. This moiety is known to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The cyclopropyl group, on the other hand, introduces steric hindrance that can influence the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. 2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid exemplifies this trend, as it combines multiple functional groups that are known to enhance pharmacological activity. The hydroxyacetic acid moiety, for instance, is often associated with metabolic and anti-inflammatory effects, while the bromopyridine ring can contribute to central nervous system (CNS) activity.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The bromopyridine moiety, in particular, has been extensively studied for its ability to modulate enzyme activity. For example, it has been shown to interact with tyrosine kinases and other signaling proteins, which are implicated in various diseases such as cancer and inflammatory disorders. The cyclopropyl group further enhances the compound's binding potential by providing steric constraints that can improve target specificity.

Recent advancements in computational chemistry have enabled researchers to more effectively predict the biological activity of compounds like 2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid. By employing molecular docking and virtual screening techniques, scientists can identify potential binding interactions with target proteins. These computational methods have been instrumental in guiding experimental efforts and optimizing lead compounds for therapeutic use.

The hydroxyacetic acid functional group also contributes to the compound's pharmacological profile. Hydroxyacetic acid derivatives are known for their ability to influence metabolic pathways, particularly those involving glycolysis and gluconeogenesis. This makes them attractive candidates for treating metabolic disorders such as diabetes and obesity. Additionally, hydroxyacetic acid-based compounds have shown promise in anti-inflammatory applications due to their ability to modulate lipid metabolism and reduce inflammatory cytokine production.

Another area where 2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid shows promise is in the treatment of neurological disorders. The bromopyridine moiety has been linked to activities that affect neurotransmitter systems, including dopamine and serotonin pathways. These pathways are critical for regulating mood, cognition, and motor function, making bromopyridine derivatives relevant for conditions such as depression, anxiety, and neurodegenerative diseases.

The cyclopropyl group further enhances the compound's potential by providing steric constraints that can improve binding affinity without compromising selectivity. This feature is particularly important in drug development, where off-target effects can lead to adverse side effects. By carefully designing the structure of 2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid, researchers can optimize its interaction with specific biological targets while minimizing unwanted interactions.

In conclusion,2-1-(5-bromopyridin-3-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229580-23-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of a bromopyridine moiety, a cyclopropyl group, and a hydroxyacetic acid functional group positions it as a versatile scaffold for drug discovery. As research continues to uncover new therapeutic applications for this compound,2-1-(5-bromopyridin-3-y)cyclopropyl - 2 - hydroxyacetic aci will likely play an increasingly important role in the development of novel therapeutic agents.